N-(1-Cyclopropyl-2-methoxyethyl)-N-propylthiourea

• CAS RN: 166526-01-8
• Molecular Formula: C10H20N2OS
• Molecular Weight: 216.35 g/mol
• IUPAC Name: 1-(1-cyclopropyl-2-methoxyethyl)-1-propylthiourea
• InChI: InChI=1S/C10H20N2OS/c1-3-6-12(10(11)14)9(7-13-2)8-4-5-8/h8-9H,3-7H2,1-2H3,(H2,11,14)
• InChI Key: GHCASAPLUYDZBO-UHFFFAOYSA-N
• SMILES: CCCN(C(COC)C1CC1)C(=S)N
• synonyms: Thiourea, N-(1-cyclopropyl-2-methoxyethyl)-N-propyl-

Description

N-(1-Cyclopropyl-2-methoxyethyl)-N-propylthiourea, also known as CMPT, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. CMPT is a thiourea derivative that has been synthesized and studied for its biochemical and physiological effects.

Mechanism Of Action

The mechanism of action of N-(1-Cyclopropyl-2-methoxyethyl)-N-propylthiourea is not fully understood, but it is believed to involve the inhibition of specific enzymes or proteins. N-(1-Cyclopropyl-2-methoxyethyl)-N-propylthiourea has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and viral replication.

Biochemical And Physiological Effects

N-(1-Cyclopropyl-2-methoxyethyl)-N-propylthiourea has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that N-(1-Cyclopropyl-2-methoxyethyl)-N-propylthiourea can induce apoptosis (programmed cell death) in cancer cells. N-(1-Cyclopropyl-2-methoxyethyl)-N-propylthiourea has also been shown to inhibit the replication of certain viruses. In addition, N-(1-Cyclopropyl-2-methoxyethyl)-N-propylthiourea has been found to have antioxidant properties and can reduce oxidative stress in cells.

Advantages And Limitations For Lab Experiments

One advantage of using N-(1-Cyclopropyl-2-methoxyethyl)-N-propylthiourea in lab experiments is its high potency and specificity for certain enzymes or proteins. This allows for more precise targeting of specific pathways or processes. However, one limitation of N-(1-Cyclopropyl-2-methoxyethyl)-N-propylthiourea is its potential toxicity, which can vary depending on the concentration and duration of exposure.

Future Directions

There are several future directions for research on N-(1-Cyclopropyl-2-methoxyethyl)-N-propylthiourea. One area of interest is the development of N-(1-Cyclopropyl-2-methoxyethyl)-N-propylthiourea derivatives with improved potency and selectivity. Another area of research is the evaluation of N-(1-Cyclopropyl-2-methoxyethyl)-N-propylthiourea as a potential therapeutic agent for various diseases. Additionally, further studies are needed to determine the safety and toxicity of N-(1-Cyclopropyl-2-methoxyethyl)-N-propylthiourea in vivo.

Synthesis Methods

The synthesis of N-(1-Cyclopropyl-2-methoxyethyl)-N-propylthiourea involves the reaction of 1-cyclopropyl-2-methoxyethanone with thiourea and propylamine. The reaction is carried out under specific conditions to yield the desired product. The purity and yield of N-(1-Cyclopropyl-2-methoxyethyl)-N-propylthiourea can be improved by using different purification techniques.

Scientific Research Applications

N-(1-Cyclopropyl-2-methoxyethyl)-N-propylthiourea has been studied for its potential applications in various fields, including medicinal chemistry, agriculture, and environmental science. In medicinal chemistry, N-(1-Cyclopropyl-2-methoxyethyl)-N-propylthiourea has been evaluated for its anticancer, antiviral, and antimicrobial activities. In agriculture, N-(1-Cyclopropyl-2-methoxyethyl)-N-propylthiourea has been investigated for its potential use as a herbicide. In environmental science, N-(1-Cyclopropyl-2-methoxyethyl)-N-propylthiourea has been studied for its ability to remove heavy metals from contaminated soil and water.